Cas no 1261557-84-9 (3-(4-chloro-2-methoxyphenyl)propanoic acid)

• Product Name: 3-(4-chloro-2-methoxyphenyl)propanoic acid
• CAS No: 1261557-84-9
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 4565702
• PubChem ID: 91883496
• Update Time: 2025-05-19

3-(4-chloro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-methoxy-phenyl)-propionic acid
• 3-(4-chloro-2-methoxyphenyl)propanoic acid

• Inchi： 1S/C10H11ClO3/c1-14-9-6-8(11)4-2-7(9)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• InChI Key： HHNISISRUJWOAJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=CC=C(Cl)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-chloro-2-methoxyphenyl)propanoic acid

Comprehensive Overview of 3-(4-chloro-2-methoxyphenyl)propanoic acid (CAS No. 1261557-84-9): Properties, Applications, and Research Insights

3-(4-chloro-2-methoxyphenyl)propanoic acid (CAS No. 1261557-84-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated methoxy phenyl derivative belongs to the class of arylpropanoic acids, which are widely studied for their bioactive potential. The compound's molecular formula (C₁₀H₁₁ClO₃) and distinct 4-chloro-2-methoxyphenyl moiety make it particularly interesting for drug discovery programs targeting inflammation and metabolic disorders.

Recent searches in scientific databases reveal growing interest in "3-(4-chloro-2-methoxyphenyl)propanoic acid synthesis" and "biological activities of arylpropanoic acids," reflecting its relevance in modern medicinal chemistry. The compound's carboxylic acid functional group allows for versatile derivatization, enabling researchers to explore structure-activity relationships. Analytical techniques like HPLC purification of 1261557-84-9 and NMR characterization of chloro-methoxy phenyl compounds are frequently discussed in relation to this molecule.

The compound's physicochemical properties warrant special attention. With a molecular weight of 214.65 g/mol, 3-(4-chloro-2-methoxyphenyl)propanoic acid typically appears as a white to off-white crystalline powder. Its solubility profile (soluble in polar organic solvents like methanol and DMSO, but limited in water) makes it suitable for various formulation approaches. Researchers investigating "improved solubility of propanoic acid derivatives" often reference this compound as a model system.

In pharmaceutical applications, the 4-chloro-2-methoxy substitution pattern has shown remarkable influence on biological activity. Current studies focus on its potential as a precursor for non-steroidal anti-inflammatory drug (NSAID) analogs, with particular interest in COX-2 selectivity. The scientific community is actively exploring questions like "how does chloro-methoxy substitution affect COX inhibition?" and "structure-activity relationship of propanoic acid NSAIDs," where this compound serves as a valuable research tool.

From a synthetic chemistry perspective, CAS 1261557-84-9 is typically prepared through multi-step organic transformations. Common routes involve Friedel-Crafts acylation of appropriately substituted benzene derivatives followed by reduction and oxidation sequences. Recent publications highlight improved methods for "green synthesis of chloro-methoxy phenylpropanoates" and "catalytic approaches to arylpropanoic acids," reflecting the compound's role in advancing sustainable chemistry practices.

Quality control of 3-(4-chloro-2-methoxyphenyl)propanoic acid requires rigorous analytical verification. Standard characterization includes HPLC purity analysis (typically >98%), melting point determination (reported range 112-115°C), and comprehensive spectral data (¹H NMR, ¹³C NMR, and mass spectrometry). These parameters are crucial for researchers searching for "authentic spectral data for CAS 1261557-84-9" or "reference standards for propanoic acid derivatives."

The compound's stability profile has become a topic of significant interest. Proper storage conditions (typically 2-8°C in airtight containers) are essential to maintain the integrity of this light-sensitive organic acid. Recent forum discussions address "long-term stability of methoxyphenyl compounds" and "handling protocols for chloro-substituted aromatics," emphasizing the need for proper material handling procedures.

Emerging research directions for 1261557-84-9 include its potential in material science applications. The chloro-methoxy aromatic system shows promise in the development of liquid crystal materials and organic semiconductors. This expansion beyond traditional pharmaceutical applications answers growing searches for "new applications of arylpropanoic acids" and "functional materials from simple aromatic compounds."

Regulatory aspects of 3-(4-chloro-2-methoxyphenyl)propanoic acid are straightforward, as it is not classified as hazardous under current major chemical regulations. However, researchers often inquire about "REACH compliance of CAS 1261557-84-9" and "international shipping regulations for research chemicals," highlighting the importance of understanding compliance requirements for global research collaboration.

Future perspectives for this compound appear promising, particularly in the context of fragment-based drug discovery. Its moderate size (214.65 MW) and favorable lipophilicity parameters make it an attractive building block for medicinal chemists. The increasing number of publications referencing "lead optimization using chloro-methoxy fragments" and "privileged structures in drug design" suggests growing recognition of this compound's potential.

For researchers working with 3-(4-chloro-2-methoxyphenyl)propanoic acid, proper analytical documentation is essential. Reputable suppliers provide comprehensive certificates of analysis (CoA) including detailed chromatographic and spectroscopic data. This addresses common search queries like "where to find authentic CAS 1261557-84-9" and "quality specifications for research chemicals," ensuring researchers can source materials meeting their exacting standards.